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Compound of Interest

Compound Name: Ohchinin

Cat. No.: B1157707 Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical compounds are paramount. This document provides essential safety and

logistical information for the proper disposal of Ohchinin, ensuring the protection of personnel

and the environment.

Ohchinin Chemical and Physical Properties
A summary of key quantitative data for Ohchinin is presented in the table below for easy

reference.

Property Value

Molecular Formula C₃₆H₄₂O₈

Molecular Weight 602.73 g/mol

CAS Number 67023-80-7

Purity >97%

Appearance Solid

Recommended Storage -20°C for long term, 2-8°C for short term

Hazard Assessment
According to the available Material Safety Data Sheet (MSDS), Ohchinin is not classified as a

hazardous material under the Globally Harmonized System of Classification and Labelling of
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Chemicals (GHS). It is not categorized under physical, health, or environmental hazards.

Personal Protective Equipment (PPE)
When handling Ohchinin, especially during disposal procedures, it is crucial to wear

appropriate Personal Protective Equipment (PPE) to minimize exposure.

Hand Protection: Wear chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Respiratory Protection: In situations where dust may be generated, a NIOSH-approved

respirator is recommended.

Skin and Body Protection: A laboratory coat should be worn.

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the proper disposal of Ohchinin
waste.

Step 1: Waste Collection

Collect waste Ohchinin, including expired or unused product and contaminated materials, in

a designated and clearly labeled waste container.

The container should be suitable for solid waste, sealable, and made of a material

compatible with the chemical.

Step 2: Spill Management

In the event of a spill, avoid generating dust.

Gently sweep up the spilled solid material.

Place the collected material into a sealed container for disposal.
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Following the removal of the solid, decontaminate the surface. The most common method for

chemical decontamination is to thoroughly wipe down surfaces and equipment with soap and

water using disposable towels.[1]

Step 3: Container Labeling

Label the waste container clearly with the name "Ohchinin Waste" and indicate that it is

non-hazardous.

Step 4: Final Disposal

Since Ohchinin is a non-hazardous solid chemical, it may be suitable for disposal in a

sanitary landfill.[2]

It is important not to dispose of chemical waste in standard laboratory trash cans that are

handled by custodial staff.[2]

Laboratory personnel should transport the sealed and labeled waste container directly to the

designated dumpster or waste collection area as per the institution's specific guidelines for

non-hazardous solid waste.[2]

Emergency Procedures
After Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, provide

oxygen. If breathing has stopped, administer artificial respiration.

After Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with

copious amounts of water.

After Eye Contact: Check for and remove any contact lenses. Flush the eyes with plenty of

water, ensuring to separate the eyelids with fingers.

After Swallowing: Do NOT induce vomiting. Wash out the mouth with a large amount of

water.

In all cases of significant exposure, seek medical attention.
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Experimental Protocols
This document provides operational guidance for disposal and does not cite specific

experimental protocols involving Ohchinin. For methodologies related to the use of Ohchinin
in experiments, please refer to relevant published research literature.

Visual Guidance
The following diagram illustrates the decision-making process for the proper disposal of

Ohchinin.
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Caption: Workflow for the proper disposal of Ohchinin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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